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Compound of Interest

Compound Name: 1-Boc-homopiperazine

Cat. No.: B143305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Boc-homopiperazine, also known by its systematic name tert-butyl 1,4-diazepane-1-

carboxylate, is a heterocyclic building block widely utilized in medicinal chemistry and drug

development. Its structure, featuring a homopiperazine ring protected with a tert-

butoxycarbonyl (Boc) group, makes it a valuable intermediate for the synthesis of a diverse

range of pharmaceutical compounds. The Boc protecting group allows for selective reactions at

the unprotected secondary amine, facilitating the construction of complex molecules. This

technical guide provides an in-depth overview of the physical and chemical properties of 1-
Boc-homopiperazine, along with detailed experimental protocols for their determination and a

workflow for its synthesis.

Core Physical and Chemical Properties
The physical and chemical characteristics of 1-Boc-homopiperazine are crucial for its

handling, storage, and application in synthetic chemistry. A summary of these properties is

presented in the table below.
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Property Value

IUPAC Name tert-butyl 1,4-diazepane-1-carboxylate

Synonyms

1-Boc-homopiperazine, 1-Boc-hexahydro-1,4-

diazepine, tert-Butyl homopiperazine-1-

carboxylate

CAS Number 112275-50-0

Molecular Formula C₁₀H₂₀N₂O₂

Molecular Weight 200.28 g/mol [1]

Appearance
Colorless to light yellow or light orange clear

liquid[2][3]

Boiling Point 95-110 °C at 0.5 mmHg[1][4][5]

Density 1.016 g/mL at 20 °C[1][4][5]

Refractive Index (n20/D) 1.471 (lit.)[1][4][5]

Solubility
Not miscible or difficult to mix with water.[6]

Soluble in common organic solvents.[3]

Purity >98.0% (GC)[2]

Storage Conditions
Store in a cool, dark place, preferably under an

inert gas as it is air and moisture sensitive.[2][3]

Experimental Protocols
The following sections detail the general experimental methodologies for determining the key

physical properties of liquid compounds such as 1-Boc-homopiperazine.

Determination of Appearance
Objective: To visually inspect and describe the physical state and color of the substance.

Methodology:
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Place a small, representative sample of 1-Boc-homopiperazine into a clear, clean glass vial

or on a white watch glass.

Observe the sample against a white and a black background under diffuse daylight or a

standardized light source.

Record the physical state (e.g., liquid) and the color (e.g., colorless, light yellow).

Note any visible impurities or heterogeneity.

Determination of Boiling Point under Reduced Pressure
Objective: To determine the temperature at which the vapor pressure of the liquid equals the

applied pressure.

Methodology (Thiele Tube Method):

Attach a small test tube containing approximately 0.5 mL of 1-Boc-homopiperazine to a

thermometer.

Place a capillary tube, sealed at one end, into the test tube with the open end submerged in

the liquid.

Place the assembly into a Thiele tube filled with a suitable heating oil (e.g., mineral oil).

Gently heat the side arm of the Thiele tube. A stream of bubbles will emerge from the

capillary tube as the air expands and is replaced by the vapor of the liquid.

Continue heating until a steady stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to be drawn back into the

capillary tube.

Record the temperature and the pressure at which the measurement was taken.

Determination of Density
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Objective: To determine the mass per unit volume of the liquid.

Methodology (Pycnometer Method):

Thoroughly clean and dry a pycnometer (a specific gravity bottle).

Determine and record the mass of the empty pycnometer.

Fill the pycnometer with distilled water of a known temperature and record the mass.

Empty and dry the pycnometer completely.

Fill the pycnometer with 1-Boc-homopiperazine at the same temperature and record the

mass.

The density is calculated using the formula: Density = (mass of substance) / (volume of

substance) where the volume of the substance is determined from the mass and known

density of water.

Determination of Refractive Index
Objective: To measure the extent to which light is bent when it passes through the liquid.

Methodology (Abbe Refractometer):

Ensure the prisms of the Abbe refractometer are clean and dry.

Calibrate the instrument using a standard liquid with a known refractive index (e.g., distilled

water).

Apply a few drops of 1-Boc-homopiperazine to the surface of the measuring prism.

Close the prisms and allow the sample to equilibrate to the instrument's temperature

(typically 20 °C).

Adjust the refractometer until the dividing line between the light and dark fields is sharp and

centered in the crosshairs.

Read the refractive index from the scale.
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Synthesis Workflow
1-Boc-homopiperazine is a key synthetic intermediate. Its preparation is a fundamental step

in the synthesis of various pharmaceutical agents. The following diagram illustrates a common

synthetic route.

Synthesis of 1-Boc-homopiperazine

Starting Materials

Reaction

Product

Homopiperazine (1,4-Diazepane)

Boc Protection

Di-tert-butyl dicarbonate (Boc)₂O

1-Boc-homopiperazine

Workup & Purification

Click to download full resolution via product page

Caption: A schematic overview of the synthesis of 1-Boc-homopiperazine.

Logical Relationship in Synthesis
The synthesis of more complex pharmaceutical compounds often involves a multi-step process

where 1-Boc-homopiperazine serves as a crucial intermediate. The Boc group protects one of

the amine functionalities, allowing for selective modification of the other.
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Role of 1-Boc-homopiperazine in Drug Synthesis

1-Boc-homopiperazine

Reaction with Electrophile (R-X)

N-Substituted-1-Boc-homopiperazine

Deprotection (Removal of Boc group)

Final Drug Candidate

Click to download full resolution via product page

Caption: General workflow illustrating the use of 1-Boc-homopiperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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